Cas no 2227805-31-2 ((2S)-1-aminohept-3-en-2-ol)
(2S)-1-aminohept-3-en-2-ol structure
Product Name:(2S)-1-aminohept-3-en-2-ol
CAS No:2227805-31-2
MF:C7H15NO
MW:129.200102090836
CID:6046282
PubChem ID:165658424
Update Time:2023-12-28
(2S)-1-aminohept-3-en-2-ol Chemical and Physical Properties
Names and Identifiers
-
- (2S)-1-aminohept-3-en-2-ol
- EN300-1794832
- 2227805-31-2
-
- Inchi： 1S/C7H15NO/c1-2-3-4-5-7(9)6-8/h4-5,7,9H,2-3,6,8H2,1H3/b5-4+/t7-/m0/s1
- InChI Key： IWBZSPCFSFRKHI-KPJROHGDSA-N
- SMILES： O[C@H](CN)/C=C/CCC
Computed Properties
- Exact Mass: 129.115364102g/mol
- Monoisotopic Mass: 129.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 81
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 46.2Ų
(2S)-1-aminohept-3-en-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1794832-0.05g |
(2S)-1-aminohept-3-en-2-ol |
2227805-31-2 | 0.05g |
$1296.0 | 2023-09-19 | ||
| Enamine | EN300-1794832-0.1g |
(2S)-1-aminohept-3-en-2-ol |
2227805-31-2 | 0.1g |
$1357.0 | 2023-09-19 | ||
| Enamine | EN300-1794832-0.25g |
(2S)-1-aminohept-3-en-2-ol |
2227805-31-2 | 0.25g |
$1420.0 | 2023-09-19 | ||
| Enamine | EN300-1794832-0.5g |
(2S)-1-aminohept-3-en-2-ol |
2227805-31-2 | 0.5g |
$1482.0 | 2023-09-19 | ||
| Enamine | EN300-1794832-1.0g |
(2S)-1-aminohept-3-en-2-ol |
2227805-31-2 | 1g |
$1543.0 | 2023-06-02 | ||
| Enamine | EN300-1794832-2.5g |
(2S)-1-aminohept-3-en-2-ol |
2227805-31-2 | 2.5g |
$3025.0 | 2023-09-19 | ||
| Enamine | EN300-1794832-5.0g |
(2S)-1-aminohept-3-en-2-ol |
2227805-31-2 | 5g |
$4475.0 | 2023-06-02 | ||
| Enamine | EN300-1794832-10.0g |
(2S)-1-aminohept-3-en-2-ol |
2227805-31-2 | 10g |
$6635.0 | 2023-06-02 | ||
| Enamine | EN300-1794832-1g |
(2S)-1-aminohept-3-en-2-ol |
2227805-31-2 | 1g |
$1543.0 | 2023-09-19 | ||
| Enamine | EN300-1794832-5g |
(2S)-1-aminohept-3-en-2-ol |
2227805-31-2 | 5g |
$4475.0 | 2023-09-19 |
(2S)-1-aminohept-3-en-2-ol Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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